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Compound of Interest

Compound Name: Valeraldehyde

Cat. No.: B050692

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the safe handling and disposal of valeraldehyde waste.

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during your experiments involving
valeraldehyde.
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Issue/Question

Answer/Solution

Handling & Storage

What are the primary hazards of valeraldehyde?

Valeraldehyde is a highly flammable liquid and
vapor.[1][2] It is also a corrosive liquid that can
cause severe skin and eye irritation.[3]

Inhalation of vapors can irritate the respiratory
tract, and high levels of exposure may lead to

dizziness and lightheadedness.[4]

How should | store valeraldehyde?

Store in a cool, dry, well-ventilated area, away
from sources of ignition such as heat, sparks, or
open flames.[4][5] Keep containers tightly
closed.[4]

What personal protective equipment (PPE) is

required when handling valeraldehyde?

Always wear appropriate PPE, including
chemical-resistant gloves, safety goggles, and a
lab coat.[4][5] Work in a well-ventilated area,

preferably under a chemical fume hood.[5]

Spills & Accidents

What should | do in case of a small

valeraldehyde spill (less than 1 liter)?

1. Evacuate non-essential personnel from the
immediate area. 2. Eliminate all ignition sources.
[3][4] 3. Ventilate the area. 4. Contain the spill
using an inert absorbent material like sand or
earth.[3][4] Do not use combustible materials
like paper towels. 5. Collect the absorbed
material using non-sparking tools and place it in
a sealed, labeled container for hazardous waste
disposal.[3]

What constitutes a large spill and how should it
be handled?

A spill of more than one liter, or any spill in a
poorly ventilated area, should be considered a
large spill. In this case, evacuate the area
immediately and contact your institution's

emergency response team.

What is the first aid procedure for valeraldehyde

exposure?

- Skin contact: Immediately wash the affected

area with soap and plenty of water.[4] - Eye
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contact: Immediately flush eyes with plenty of
water for at least 15 minutes, lifting upper and
lower eyelids occasionally. Seek medical
attention.[4][5] - Inhalation: Move the person to
fresh air. If breathing is difficult, provide oxygen.
Seek medical attention. - Ingestion: Do NOT
induce vomiting. Give large quantities of water

to drink. Seek immediate medical attention.[4]

Waste Disposal

How should | dispose of valeraldehyde waste?

Valeraldehyde waste is considered hazardous
and must be disposed of according to local,
state, and federal regulations.[6] Do not pour it
down the drain.[4] Collect it in a clearly labeled,

sealed container for hazardous waste pickup.

Can | neutralize valeraldehyde waste in the lab

before disposal?

Yes, chemical neutralization can be a safe and
effective way to manage valeraldehyde waste.
However, this should only be performed by
trained personnel in a controlled laboratory
setting. See the detailed experimental protocols
below.

What materials are incompatible with
valeraldehyde?

Valeraldehyde is incompatible with strong
oxidizing agents, strong bases, and strong
reducing agents.[2] It can also react with air to
form peroxides, so it should not be stored for

prolonged periods after opening.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for valeraldehyde.

Physical and Chemical Properties
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Property Value Source
CAS Number 110-62-3 [7]
Molecular Formula CsH100 [7]
Molecular Weight 86.13 g/mol [7]
Boiling Point 103 °C (217.4 °F) [7]
Melting Point -92 °C (-133.6 °F) [7]
Flash Point 12 °C (53.6 °F) [7]
Vapor Pressure 35hPa @ 20 °C [7]
Vapor Density 2.97 (Air=1) [1]
Specific Gravity 0.807 g/cm?3 [1]
Water Solubility 14 g/L (20 °C) [7]
Autoignition Temperature 220 °C (428 °F) [7]

Occupational Exposure Limits

Organization Limit Value

OSHA (PEL) 8-hour TWA 50 ppm (175 mg/m3)
NIOSH (REL) 10-hour TWA 50 ppm (175 mg/m3)
ACGIH (TLV) 8-hour TWA 50 ppm (175 mg/m3)

TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL = Recommended
Exposure Limit, TLV = Threshold Limit Value

Experimental Protocols for Waste Disposal

The following are detailed methodologies for the neutralization of valeraldehyde waste in a
laboratory setting. Caution: These procedures should be carried out in a chemical fume hood
with appropriate personal protective equipment.
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Oxidation with Potassium Permanganate

This method oxidizes valeraldehyde to valeric acid, which is less volatile and hazardous.

Materials:

Valeraldehyde waste

e Potassium permanganate (KMnOQOa)

 Sulfuric acid (H2S0a), dilute solution (e.g., 1 M)
e Sodium bisulfite (NaHSO3) solution

e pH indicator paper

e Stir plate and stir bar

» Beakers

o Graduated cylinders

Procedure:

In a chemical fume hood, place the beaker containing the valeraldehyde waste on a stir
plate and begin stirring.

o Slowly and carefully add a dilute solution of sulfuric acid to acidify the waste to a pH of
approximately 3-4.

e Slowly add a solution of potassium permanganate. The purple color of the permanganate will
disappear as it reacts with the aldehyde. Continue adding permanganate solution until a
faint, persistent pink or purple color remains, indicating that all the aldehyde has been
oxidized.

e Quench any excess permanganate by adding a small amount of sodium bisulfite solution
until the purple color disappears.
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» Neutralize the solution to a pH between 6 and 8 by adding a suitable base (e.g., sodium
bicarbonate).

o The neutralized solution can now be disposed of as aqueous waste according to your
institution's guidelines.

Neutralization with Sodium Bisulfite

This method forms a stable, water-soluble adduct with valeraldehyde.

Materials:

Valeraldehyde waste

Sodium bisulfite (NaHSOs) or sodium metabisulfite (Na2S205s)

Stir plate and stir bar

Beakers

Graduated cylinders
Procedure:

» In a chemical fume hood, place the beaker containing the valeraldehyde waste on a stir
plate and begin stirring.

o Slowly add a saturated solution of sodium bisulfite (or a solution of sodium metabisulfite) to
the valeraldehyde waste. An excess of the bisulfite reagent should be used to ensure
complete reaction.

« Stir the mixture for at least 30 minutes to allow the reaction to go to completion.

e The resulting solution contains the bisulfite adduct of valeraldehyde and can be disposed of
as aqueous chemical waste, in accordance with institutional protocols.

Visualizations
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Valeraldehyde Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of valeraldehyde.

Decision Tree for Valeraldehyde Waste Disposal

Decision Tree for Valeraldehyde Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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